Cas no 318255-92-4 (5-{1-[(4-methylphenyl)methyl]-1H-pyrazol-3-yl}-2-phenyl-1,3-thiazole)

• Product Name: 5-{1-[(4-methylphenyl)methyl]-1H-pyrazol-3-yl}-2-phenyl-1,3-thiazole
• CAS No: 318255-92-4
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 5692623
• PubChem ID: 1476741
• Update Time: 2023-10-31

5-{1-[(4-methylphenyl)methyl]-1H-pyrazol-3-yl}-2-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(4-METHYLBENZYL)-1H-PYRAZOL-3-YL]-2-PHENYL-1,3-THIAZOLE
• 5-{1-[(4-methylphenyl)methyl]-1H-pyrazol-3-yl}-2-phenyl-1,3-thiazole
• Thiazole, 5-[1-[(4-methylphenyl)methyl]-1H-pyrazol-3-yl]-2-phenyl-
• SMR000125657
• HMS2309K05
• 5-(1-(4-methylbenzyl)-1H-pyrazol-3-yl)-2-phenylthiazole
• CHEMBL1580164
• MLS000540399
• CHEBI:114654
• 5-[1-[(4-methylphenyl)methyl]pyrazol-3-yl]-2-phenyl-1,3-thiazole
• 5-[1-[(4-methylphenyl)methyl]-3-pyrazolyl]-2-phenylthiazole
• AKOS005090276
• Q27196058
• Oprea1_392838
• 5-(1-(4-Methylbenzyl)-1H-pyrazol-3-yl)-2-phenyl-1,3-thiazole
• 4M-036
• 318255-92-4

• Inchi： 1S/C20H17N3S/c1-15-7-9-16(10-8-15)14-23-12-11-18(22-23)19-13-21-20(24-19)17-5-3-2-4-6-17/h2-13H,14H2,1H3
• InChI Key： SMZNGPNGQZVFPT-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC=C1C1C=CN(CC2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 331.114
• Monoisotopic Mass: 331.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų